1-amino-4-(4-ethoxyanilino)-5-iminoimidazol-2-one

• Molecular Formula: C11H13N5O2
• Molecular Weight: 247.25 g/mol
• IUPAC Name: 1-amino-4-(4-ethoxyanilino)-5-iminoimidazol-2-one
• InChI: InChI=1S/C11H13N5O2/c1-2-18-8-5-3-7(4-6-8)14-10-9(12)16(13)11(17)15-10/h3-6,12H,2,13H2,1H3,(H,14,15,17)
• InChI Key: HZMPYLHDPXIOLJ-UHFFFAOYSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)NC2=NC(=O)N(C2=N)N

Description

1-amino-4-(4-ethoxyanilino)-5-iminoimidazol-2-one, also known as AEI-2, is a synthetic compound that has shown potential in various scientific research applications. This compound belongs to the class of imidazole derivatives and has a molecular weight of 326.38 g/mol. The purpose of

Mechanism of Action

The mechanism of action of 1-amino-4-(4-ethoxyanilino)-5-iminoimidazol-2-one involves its ability to bind to specific target proteins, thereby inhibiting their activity or modulating their function. 1-amino-4-(4-ethoxyanilino)-5-iminoimidazol-2-one has been shown to interact with various proteins, including kinases, phosphatases, and transcription factors, which are involved in various biological processes, such as cell signaling, gene expression, and cell division.
Biochemical and Physiological Effects:
1-amino-4-(4-ethoxyanilino)-5-iminoimidazol-2-one has been shown to have various biochemical and physiological effects, depending on the specific target protein and the biological process involved. For example, 1-amino-4-(4-ethoxyanilino)-5-iminoimidazol-2-one has been shown to inhibit the activity of kinases, which are involved in cell signaling and regulation of gene expression. 1-amino-4-(4-ethoxyanilino)-5-iminoimidazol-2-one has also been shown to modulate the activity of transcription factors, which are involved in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

1-amino-4-(4-ethoxyanilino)-5-iminoimidazol-2-one has several advantages for lab experiments, including its synthetic accessibility, high purity, and specificity for target proteins. However, 1-amino-4-(4-ethoxyanilino)-5-iminoimidazol-2-one also has some limitations, such as its potential toxicity and limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 1-amino-4-(4-ethoxyanilino)-5-iminoimidazol-2-one, including the identification of new target proteins and the development of more potent and selective derivatives. Additionally, the application of 1-amino-4-(4-ethoxyanilino)-5-iminoimidazol-2-one in various disease models and clinical trials will provide valuable insights into its therapeutic potential and safety profile. Finally, the development of new synthetic methods and purification techniques will enable the production of 1-amino-4-(4-ethoxyanilino)-5-iminoimidazol-2-one in larger quantities and at lower costs, which will facilitate its widespread use in scientific research.
In conclusion, 1-amino-4-(4-ethoxyanilino)-5-iminoimidazol-2-one is a synthetic compound that has shown potential in various scientific research applications, including as an inhibitor of protein-protein interactions and as a potential therapeutic agent for various diseases. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 1-amino-4-(4-ethoxyanilino)-5-iminoimidazol-2-one have been discussed in this paper. Further research is needed to fully understand the potential of 1-amino-4-(4-ethoxyanilino)-5-iminoimidazol-2-one in scientific research and its potential use in the development of new therapeutics.

Synthesis Methods

The synthesis of 1-amino-4-(4-ethoxyanilino)-5-iminoimidazol-2-one involves the reaction between 4-ethoxyaniline and 1H-imidazole-5-carboxylic acid, followed by a series of steps that include the use of various reagents and solvents. The final product is obtained through purification and isolation techniques, such as crystallization and chromatography.

Scientific Research Applications

1-amino-4-(4-ethoxyanilino)-5-iminoimidazol-2-one has been studied for its potential use in various scientific research applications, including as an inhibitor of protein-protein interactions, as a modulator of enzyme activity, and as a potential therapeutic agent for various diseases. 1-amino-4-(4-ethoxyanilino)-5-iminoimidazol-2-one has shown promising results in preclinical studies for the treatment of cancer, inflammation, and neurodegenerative diseases.